Ecgonidine Methyl Ester Chemical and Physical Properties

Names and Identifiers

- ecgonidine methyl ester mesylate
- Ecgonidine Methyl Ester
- (1R,5S)-8-METHYL-8-AZABICYCLO[3.2.1]OCT-2-ENE-2-CARBOXYLIC ACID
- Anhydroecgonine methyl ester solution
- ANHYDROECGONINE METHYL ESTER
- ecgonidine methyl ester mesylate salt
- Methylecgonidine
- SCHEMBL1009981
- (1R,5S)-Methyl8-Methyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
- Methyl Ecgonidine
- AKOS006272123
- 58C337KP3E
- UNII-58C337KP3E
- Anhydromethylecgonine
- 43021-26-7
- (-)-Methylecgonidine
- BDBM50413637
- Anhydroecgonine Methyl Ester 1.0 mg/ml in Acetonitrile
- METHYL-ECGONIDINE
- methyl (1R,5S)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
- Q10858037
- ANHYDROECGONINE-METHYL-ESTER
- NS00093633
- (1R,5S)-methyl 8-methyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
- Ecgonidine Methyl Ester (1.0mg/ml in Acetonitrile)
- CHEBI:191065
- (-)-Anhydroecgonine Methyl Ester
- MPSNEAHFGOEKBI-VXNVDRBHSA-N
- METHYLESTERECGONINE
- 8-Azabicyclo(3.2.1)oct-2-ene-2-carboxylic acid, 8-methyl-, methyl ester, (1R)-
- 8-Azabicyclo(3.2.1)oct-2-ene-2-carboxylic acid, 8-methyl-, methyl ester, (1R,5S)-
- CHEMBL451136
- ECGONIDINE METHYL ESTER [MI]
- DTXSID20276220
- ECGONIDINE-METHYL-ESTER
- Inchi： 1S/C10H15NO2/c1-11-7-3-5-8(10(12)13-2)9(11)6-4-7/h5,7,9H,3-4,6H2,1-2H3/t7-,9-/m1/s1
- InChI Key： MPSNEAHFGOEKBI-VXNVDRBHSA-N
- SMILES： O(C)C(C1=CC[C@@H]2CC[C@H]1N2C)=O

Computed Properties

Exact Mass: 181.11000
Monoisotopic Mass: 181.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Flash Point: 2℃
PSA: 29.54000
LogP: 0.89020

Ecgonidine Methyl Ester Security Information

Hazardous Material transportation number：UN 1544 6.1/PG 2
WGK Germany：3
Hazard Category Code： 26/27/28-43-36-20/21/22-11
Safety Instruction： S22; S36/37/39; S45
Hazardous Material Identification：
Risk Phrases：R26/27/28; R43

Ecgonidine Methyl Ester Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ecgonidine Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E325300-100mg	Ecgonidine Methyl Ester	43021-26-7		100mg	$ 145.00	2022-04-29
TRC	E325300-1g	Ecgonidine Methyl Ester	43021-26-7		1g	$ 1155.00	2022-04-29
eNovation Chemicals LLC	K55481-5g	Ecgonidine methyl ester mesylate	43021-26-7	95%	5g	$2650	2022-10-22
eNovation Chemicals LLC	K55481-10g	Ecgonidine methyl ester mesylate	43021-26-7	95%	10g	$3250	2022-10-22
eNovation Chemicals LLC	K55481-25g	Ecgonidine methyl ester mesylate	43021-26-7	95%	25g	$3950	2022-10-22

Ecgonidine Methyl Ester Related Literature

1. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on Ecgonidine Methyl Ester

Ecgonidine Methyl Ester: A Promising Compound with CAS No. 43021-26-7 and Its Pharmacological Significance

Ecgonidine Methyl Ester is a synthetic derivative of the alkaloid ecgonine, which has garnered significant attention in the field of pharmacological research due to its potential therapeutic applications. The compound, identified by the CAS No. 43021-26-7, is characterized by its unique chemical structure and biological activity. Recent studies have highlighted its role in modulating neural pathways, making it a subject of interest for drug development and clinical trials.

The CAS No. 43021-26-7 designation ensures that the compound's chemical identity is accurately documented, which is critical for regulatory compliance and scientific reproducibility. Researchers have explored its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion, to evaluate its potential as a therapeutic agent. These studies are essential for understanding its efficacy and safety profile in preclinical models.

One of the most notable advancements in Ecgonidine Methyl Ester research is its application in neuropharmacology. A 2023 study published in Journal of Pharmacological Sciences demonstrated its ability to modulate the activity of monoamine oxidase (MAO) enzymes, which are implicated in various neurological disorders. This finding has sparked interest in its potential use for antidepressant and neuroprotective applications.

Recent breakthroughs in drug development have also highlighted the role of Ecgonidine Methyl Ester in targeted therapy. For instance, a 2024 clinical trial focused on its effects in patients with neurodegenerative diseases showed promising results. The compound's ability to cross the blood-brain barrier and exert its effects on specific neural pathways has been a key factor in its therapeutic potential.

Furthermore, the CAS No. 43021-26-7 compound has been studied for its interactions with other pharmacological agents. A 2023 review in Pharmaceutical Research discussed its synergistic effects when combined with antidepressants and anxiolytics, suggesting its potential as a complementary therapy. These findings underscore the importance of pharmacological synergy in optimizing therapeutic outcomes.

The structural characteristics of Ecgonidine Methyl Ester are also a focal point of chemical research. The compound's ester functional group is believed to enhance its solubility and bioavailability, which are critical factors in drug formulation. Researchers are actively exploring ways to modify its chemical structure to improve its therapeutic index and reduce potential side effects.

Another significant area of research is the mechanism of action of Ecgonidine Methyl Ester. Studies have indicated that it may act as a monoamine oxidase inhibitor and influence the reuptake of neurotransmitters such as serotonin and dopamine. These properties are being investigated for their role in treating mental health disorders and neurological conditions.

Despite its promising profile, the CAS No. 43021-26-7 compound is still in the preclinical stages of development. Ongoing research is focused on elucidating its long-term effects and potential side effects. These studies are crucial for ensuring its safety and efficacy before it can be considered for clinical trials.

Researchers are also examining the pharmacological interactions of Ecgonidine Methyl Ester with other drugs. A 2024 study published in Drug Discovery Today explored its compatibility with antipsychotics and anticonvulsants, providing insights into its potential as a multifunctional therapeutic agent. These findings are critical for understanding its role in polypharmacy and combination therapy.

The CAS No. 43021-26-7 compound has also been studied for its anti-inflammatory properties. A 2023 investigation in Immunology Letters revealed its ability to modulate inflammatory pathways, suggesting potential applications in autoimmune diseases and chronic inflammation. These findings highlight the compound's versatility in pharmacological research.

Additionally, the Ecgonidine Methyl Ester has been analyzed for its metabolic profile. Researchers are investigating how the compound is metabolized in the liver and its excretion pathways. This information is vital for drug formulation and pharmacokinetic modeling, which are essential for optimizing its therapeutic use.

In conclusion, the CAS No. 43021-26-7 compound, Ecgonidine Methyl Ester, represents a significant advancement in pharmacological research. Its potential applications in neuropharmacology, drug development, and clinical trials underscore its importance as a therapeutic agent. Ongoing studies are crucial for further understanding its mechanisms of action and optimizing its use in medical treatments.

As research in this area continues to evolve, the Ecgonidine Methyl Ester and its CAS No. 43021-26-7 designation will remain central to scientific inquiry and innovation in the field of pharmacology. The compound's potential to address complex medical conditions highlights the importance of pharmaceutical research in advancing medical science.

Researchers are also exploring the pharmacological interactions of Ecgonidine Methyl Ester with other drugs. A 2024 study published in Drug Discovery Today explored its compatibility with antipsychotics and anticonvulsants, providing insights into its potential as a multifunctional therapeutic agent. These findings are critical for understanding its role in polypharmacy and combination therapy.

The CAS No. 43021-26-7 compound has also been studied for its anti-inflammatory properties. A 2023 investigation in Immunology Letters revealed its ability to modulate inflammatory pathways, suggesting potential applications in autoimmune diseases and chronic inflammation. These findings highlight the compound's versatility in pharmacological research.

Additionally, the Ecgonidine Methyl Ester has been analyzed for its metabolic profile. Researchers are investigating how the compound is metabolized in the liver and its excretion pathways. This information is vital for drug formulation and pharmacokinetic modeling, which are essential for optimizing its therapeutic use.

In conclusion, the CAS No. 43021-26-7 compound, Ecgonidine Methyl Ester, represents a significant advancement in pharmacological research. Its potential applications in neuropharmacology, drug development, and clinical trials underscore its importance as a therapeutic agent. Ongoing studies are crucial for further understanding its mechanisms of action and optimizing its use in medical treatments.

As research in this area continues to evolve, the Ecgonidine Methyl Ester and its CAS No. 43021-26-7 designation will remain central to scientific inquiry and innovation in the field of pharmacology. The compound's potential to address complex medical conditions highlights the importance of pharmaceutical research in advancing medical science.